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Compound of Interest

Compound Name: N-Methylpregabalin

Cat. No.: B564254 Get Quote

This guide provides a detailed comparison of the pharmacokinetic profiles of N-
Methylpregabalin and its parent drug, pregabalin. The information is intended for researchers,

scientists, and professionals in the field of drug development to facilitate a deeper

understanding of these compounds. While extensive data is available for pregabalin, a widely

used medication, information on the pharmacokinetics of its primary metabolite, N-
Methylpregabalin, is limited. This guide synthesizes the available experimental data to draw a

comparative analysis.

Executive Summary
Pregabalin is a well-characterized drug with predictable and linear pharmacokinetics, making it

a reliable therapeutic agent.[1][2][3] It is rapidly absorbed, highly bioavailable, and primarily

excreted unchanged by the kidneys.[2][4][5] N-Methylpregabalin is the main, albeit minor,

metabolite of pregabalin in humans, constituting less than 2% of the administered dose.[6][7]

While direct and comprehensive pharmacokinetic studies on N-Methylpregabalin are not

readily available in the public domain, its formation as a metabolite provides some insight into

its characteristics. This guide will focus on the established pharmacokinetics of pregabalin and

present the known information about N-Methylpregabalin for a comparative perspective.

Comparative Pharmacokinetic Parameters
The following table summarizes the key pharmacokinetic parameters of pregabalin. The

available information for N-Methylpregabalin is included for comparison, highlighting the

current gaps in knowledge.
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Pharmacokinetic
Parameter

Pregabalin N-Methylpregabalin

Absorption

Bioavailability
≥90% (independent of dose)[3]

[5][6]
Data not available

Tmax (Time to Peak Plasma

Concentration)
~1 hour[3][5][8] Data not available

Effect of Food

Rate of absorption is reduced

(lower Cmax, delayed Tmax),

but the extent of absorption

(AUC) is not significantly

affected.[5][9]

Data not available

Distribution

Plasma Protein Binding
0% (does not bind to plasma

proteins)[2][3][10]
Data not available

Volume of Distribution (Vd) ~0.5 L/kg[11] Data not available

Metabolism

Extent of Metabolism
Negligible (<2% of the dose is

metabolized)[2][7]

Is the primary metabolite of

pregabalin.[6]

Major Metabolite N-Methylpregabalin[6] Not applicable

Elimination

Elimination Half-life (t1/2) ~6.3 hours[5][10] Data not available

Route of Excretion
Primarily renal (>90% as

unchanged drug)[1][2][4]

Assumed to be renally

excreted.

Renal Clearance
Proportional to creatinine

clearance[4][12]
Data not available
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The pharmacokinetic parameters of pregabalin have been determined through numerous

clinical studies. A typical experimental design for a single-dose, open-label, crossover study in

healthy volunteers is outlined below.

1. Study Population:

Healthy adult male and/or female subjects.[13]

Subjects are screened for normal renal and hepatic function through blood and urine tests.

[13]

Exclusion criteria typically include a history of significant medical conditions, drug or alcohol

abuse, and use of other medications within a specified period before the study.[13]

2. Study Design:

An open-label, single-dose, randomized, two-period crossover design is often employed to

compare different formulations or dosing conditions.

A washout period of at least one week is maintained between the two periods.

3. Dosing and Administration:

A single oral dose of pregabalin (e.g., 150 mg) is administered to subjects after an overnight

fast.[9]

For food-effect studies, the dose is administered after a standardized high-fat meal.[9]

4. Sample Collection:

Serial blood samples are collected from a peripheral vein at predefined time points (e.g., pre-

dose, and at 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 36, and 48 hours post-dose).

Plasma is separated by centrifugation and stored frozen until analysis.

Urine samples are often collected over specified intervals to determine the extent of renal

excretion.
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5. Bioanalytical Method:

Plasma and urine concentrations of pregabalin and its metabolites are determined using a

validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method.

6. Pharmacokinetic Analysis:

Non-compartmental analysis is used to determine the key pharmacokinetic parameters,

including Cmax, Tmax, AUC (Area Under the Curve), t1/2, and renal clearance.

Visualizing the Metabolic Pathway and Experimental
Workflow
The following diagrams, created using the DOT language, illustrate the metabolic conversion of

pregabalin and a typical workflow for a clinical pharmacokinetic study.

Caption: Metabolic pathway of pregabalin to N-Methylpregabalin.

Caption: Workflow of a typical clinical pharmacokinetic study.

Conclusion
Pregabalin exhibits a favorable and well-defined pharmacokinetic profile characterized by rapid

absorption, high bioavailability, and minimal metabolism, with excretion primarily as an

unchanged drug through the kidneys.[1][2][4][5] Its main metabolite, N-Methylpregabalin, is

formed in very small quantities in humans, and as such, its direct pharmacokinetic properties

have not been a primary focus of extensive investigation.[6][7] The methylation of the primary

amine group in pregabalin to form N-Methylpregabalin is a minor metabolic pathway.[14]

Further research is required to fully characterize the absorption, distribution, metabolism, and

excretion of N-Methylpregabalin to provide a more direct and comprehensive pharmacokinetic

comparison with its parent compound. The provided data on pregabalin, however, offers a

robust foundation for understanding its clinical behavior and serves as a critical reference for

any future studies on its metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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